Cas no 1805461-10-2 (3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol)

• Product Name: 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol
• CAS No: 1805461-10-2
• MF: C₉H₅F₇O
• MW: 262.124227285385
• CID: 4794177
• Update Time: 2025-06-08

3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol

• Inchi： 1S/C9H5F7O/c10-6-2-4(3-17)1-5(8(11,12)13)7(6)9(14,15)16/h1-2,17H,3H2
• InChI Key： WWVKBBFULMFFNI-UHFFFAOYSA-N
• SMILES： FC1=CC(CO)=CC(C(F)(F)F)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 259
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Additional information on 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol

Introduction to 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol (CAS No. 1805461-10-2)

3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol, identified by the Chemical Abstracts Service Number (CAS No.) 1805461-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of aromatic alcohols, characterized by its benzyl alcohol moiety and the presence of multiple fluorine and trifluoromethyl substituents. The structural features of this molecule not only contribute to its unique chemical properties but also open up diverse applications in drug development and advanced material synthesis.

The molecular structure of 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol consists of a benzene ring substituted with two trifluoromethyl groups at the 3rd and 4th positions, a fluorine atom at the 5th position, and a hydroxymethyl (benzyl alcohol) group at the 1st position. This specific arrangement imparts high electron-withdrawing effects, making the molecule highly reactive and suitable for various chemical transformations. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications.

In recent years, 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol has been extensively studied for its potential in medicinal chemistry. The trifluoromethyl group is a well-known pharmacophore that improves the binding affinity of drug candidates to biological targets. Additionally, the fluorine substituents can modulate metabolic pathways, leading to enhanced bioavailability and reduced degradation rates. These properties make it an attractive building block for designing novel therapeutic agents.

One of the most compelling applications of 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol is in the synthesis of antiviral and anticancer drugs. Recent studies have demonstrated its utility in developing compounds that target viral proteases and kinases. For instance, derivatives of this molecule have shown promising activity against influenza virus by inhibiting the neuraminidase enzyme. The high reactivity of the benzyl alcohol group allows for further functionalization, enabling researchers to tailor the compound’s properties for specific therapeutic needs.

Moreover, 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol has been explored in materials science for its potential as a precursor in polymer synthesis. The electron-withdrawing nature of the trifluoromethyl groups enhances the thermal stability and mechanical strength of polymers derived from this compound. Such materials are particularly valuable in aerospace and automotive industries where high-performance polymers are required.

The synthesis of 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol involves multi-step organic reactions, typically starting from commercially available fluorinated aromatic precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to introduce the trifluoromethyl and fluoro substituents with high precision. The optimization of these synthetic routes is crucial for achieving high yields and purity levels required for pharmaceutical applications.

From a regulatory perspective, 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol does not fall under any hazardous or controlled substance classifications, making it easier to handle and transport compared to other specialized chemicals. However, due to its reactivity and potential applications in drug development, proper safety protocols must be followed during handling to ensure worker safety and prevent contamination.

The future prospects of 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol are vast, with ongoing research focusing on expanding its utility in drug discovery and material science. Innovations in synthetic methodologies will further enhance its accessibility and versatility. As pharmaceutical companies continue to seek novel compounds with improved pharmacokinetic profiles, 3,4-Bis(trifluoromethyl)-5-fluorobenzyl alcohol is poised to play a pivotal role in next-generation therapeutics.

In conclusion,3 ,4 - Bis (trif lu or om eth y l ) - 5 - flu or o be nz yl al co hol ( CAS No . 1805461 -10 -2 ) stands as a remarkable compound with multifaceted applications across pharmaceuticals and materials science . Its unique structural features , coupled with recent advancements in synthetic chemistry , make it a valuable asset for researchers aiming to develop innovative solutions . As scientific exploration continues ,the potential uses of this compound are expected to grow even further , solidifying its importance in modern chemistry .